Cas no 786727-29-5 (1H-Pyrazole-4-carboxylic acid, 5-acetyl-1-(4-chlorophenyl)-)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 5-acetyl-1-(4-chlorophenyl)-
• CAS No: 786727-29-5
• MF: C₁₂H₉ClN₂O₃
• MW: 264.66446185112
• CID: 534089
• PubChem ID: 68422328
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxylic acid, 5-acetyl-1-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 5-acetyl-1-(4-chlorophenyl)-
• 5-acetyl-1-(4-chlorophenyl)pyrazole-4-carboxylic acid
• DTXSID30738309
• 5-acetyl-1-(4-chlorophenyl)-1h-pyrazole-4-carboxylic acid
• SCHEMBL2868550
• 786727-29-5

• Inchi： 1S/C12H9ClN2O3/c1-7(16)11-10(12(17)18)6-14-15(11)9-4-2-8(13)3-5-9/h2-6H,1H3,(H,17,18)
• InChI Key： QCHYHSWQTFEYOH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C(C)=O)=C(C(=O)O)C=N1

Computed Properties

• Exact Mass: 264.0301698g/mol
• Monoisotopic Mass: 264.0301698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 72.2Ų